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Compound of Interest

Compound Name: Tris(2-methoxyethyl)borate

Cat. No.: B079444

An In-depth Technical Guide on the Physical Properties of Tris(2-methoxyethyl)borate and
Related Compounds

A Note on Chemical Identity: The common name "Tris(2-methoxyethyl)borate" can be
ambiguous. For the purposes of this technical guide, we will provide data on two distinct but
related compounds to ensure comprehensive coverage for researchers. The primary focus will
be on Tris[2-[2-(2-methoxyethoxy)ethoxy]ethyl] orthoborate (CAS Number: 30989-05-0), as it is
the subject of more extensive publicly available data. We will also present the available
physical properties for the simpler compound, Tris(2-methoxyethyl)orthoborate (CAS Number:
14983-42-7).

Core Physical Properties

The physical characteristics of these borate esters are critical for their application in various
fields, including their use as flame retardants and electrolytes in advanced battery
technologies.[1] The following tables summarize the key quantitative data for both compounds.

Tris[2-[2-(2-methoxyethoxy)ethoxy]ethyl] orthoborate

This compound is a colorless liquid known for its high thermal stability.[2]
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Property Value Unit

CAS Number 30989-05-0

Molecular Formula C21H45BO12

Molecular Weight 500.39 g/mol

Density 1.056[1][2]1[3][4] g/cm3

Boiling Point 493.3[1][2][31[4] °C at 760 mmHg
Flash Point 252.1[1][2][3] °C

Refractive Index 1.435[1][2]

Vapor Pressure 2.17 x 107°[1][3] mmHg at 25°C

Tris(2-methoxyethyl)orthoborate

This compound is described as a colorless powder.[5]

Property Value Unit

CAS Number 14983-42-7

Molecular Formula CoH21BOs

Molecular Weight 236.07[5][6] g/mol
Density 1.0 g/cm3

Boiling Point 123-125[7] °C at 1.5 Torr

Experimental Protocols for Property Determination

The following sections detail the standardized methodologies for determining key physical

properties cited in this guide.

Boiling Point Determination (OECD Test Guideline 103)
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The boiling point is the temperature at which a substance's vapor pressure equals the standard
atmospheric pressure (101.325 kPa).[8][9] The OECD Guideline 103 describes several
methods for this determination, applicable to liquid substances that do not undergo chemical
changes below their boiling point.[8][9]

Principle of the Method (Siwoloboff Method Example):

Sample Preparation: A small amount of the liquid sample is placed into a sample tube.

o Apparatus Setup: A boiling capillary, fused at its upper end, is placed open-end-down into the
sample tube. The sample tube is then attached to a thermometer.

e Heating: The entire assembly is submerged in a heating bath (e.g., a liquid paraffin bath) and
heated gradually.

o Observation: As the temperature approaches the boiling point, a continuous stream of
bubbles will emerge from the lower end of the capillary.

e Measurement: The heat source is removed, and the bath is allowed to cool slowly. The
boiling point is recorded as the temperature at which the stream of bubbles ceases and the
liquid begins to rise into the capillary tube.[10]

Other valid methods under this guideline include using an ebulliometer, dynamic vapor
pressure measurement, or differential scanning calorimetry (DSC).[8][11]

Density Determination (EU Method A.3 - Pychometer)

This method is used to determine the relative density of a liquid by comparing the mass of a
specific volume of the test substance to the mass of the same volume of a reference substance
(typically water).[12] The pycnometer, a glass flask of a precisely known volume, is central to
this method.[12][13]

Principle of the Method:
e Preparation: A clean, dry pycnometer of a known volume is weighed empty (mo).[13]

o Sample Filling: The pycnometer is carefully filled with the test liquid, ensuring no air bubbles
are present.
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o Temperature Equilibration: The filled pycnometer is placed in a constant temperature bath
(e.g., 20°C) until it reaches thermal equilibrium.[14] The volume is adjusted precisely to the
pycnhometer's calibration mark.

o Weighing: The pycnometer is removed from the bath, cleaned of any external liquid, and
weighed to determine the total mass (ma).

o Calculation: The mass of the liquid is calculated (m_liquid = m1 - mo). The density (p) is then
determined using the formula p = m_liquid / V, where V is the known volume of the
pycnometer.

o Replication: The procedure is typically repeated at least once to ensure the results are
reproducible.[14]

Visualized Experimental Workflow

The following diagram illustrates the logical flow of an experimental procedure for determining
the density of a liquid sample using the pycnometer method.
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Caption: Workflow for Density Determination via Pycnometer Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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